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Compound of Interest

Compound Name: D-(+)-Talose-13C-1

Cat. No.: B15581869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for D-(+)-Talose-13C-1, an isotopically labeled monosaccharide crucial for
tracer studies in metabolic research and drug development. Understanding the stability profile
of this compound is critical for ensuring experimental accuracy and preserving material
integrity.

Core Stability Data

D-(+)-Talose-13C-1 is supplied as a white to off-white solid and exhibits good stability when
stored under appropriate conditions.[1] The stability of the compound is dependent on whether
it is in solid form or dissolved in a solvent.

Quantitative Stability Summary

The following table summarizes the recommended storage conditions and expected shelf life
for D-(+)-Talose-13C-1 in both powder form and in solution. Adherence to these guidelines is
essential for preventing degradation and ensuring the isotopic enrichment and chemical purity
of the product.
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Form Storage Temperature Shelf Life
Powder -20°C 3 years
Powder 4°C 2 years

In Solvent -80°C 6 months
In Solvent -20°C 1 month

Data sourced from
MedchemExpress product

information.[1][2]

For the non-labeled D-(+)-Talose, general storage recommendations include room temperature
or 4°C.[3] It is supplied as a white solid with a melting point of 136-138°C.[3] While D-(+)-Talose
is soluble in water, it is only slightly soluble in methanol and DMSO.[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of D-(+)-Talose and its isotopically labeled
form is provided below.

Property D-(+)-Talose D-(+)-Talose-13C-1
Molecular Formula CeH1206 Cs13CH1206
Molecular Weight 180.16 g/mol 181.15 g/mol [1][2]
Appearance White solid[3] White to off-white solid[1]
_ _ 124-127°CJ[4][5] or 136- .

Melting Point Not specified

138°CJ[3]

- Water (soluble), Methanol Not specified, but expected to

Solubility . .

(slightly soluble)[4] be similar to D-Talose
CAS Number 2595-98-4[3] 83379-36-6[2]

Experimental Protocols for Stability Assessment
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While specific experimental protocols for D-(+)-Talose-13C-1 stability testing are not publicly

available, standard methods for assessing the stability of carbohydrates and isotopically

labeled compounds can be applied. These methods are crucial for verifying the identity, purity,

and isotopic enrichment of the compound over time.

Recommended Analytical Methods:

High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g., an
amino-based column for sugar analysis) and detector (e.g., a refractive index detector or an
evaporative light scattering detector) can be used to assess the purity of D-(+)-Talose-13C-1
and to detect the presence of degradation products.

Mass Spectrometry (MS): Coupled with either gas chromatography (GC-MS) or liquid
chromatography (LC-MS), mass spectrometry is essential for confirming the molecular
weight of the labeled compound and for identifying any potential impurities or degradants.[1]
It also serves to verify the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are powerful tools for
confirming the chemical structure of D-(+)-Talose-13C-1 and for ensuring that the 3C label is
at the correct position (C-1). Over time, NMR can be used to detect structural changes that
may indicate degradation.

The following diagram illustrates a general workflow for a stability testing program for D-(+)-
Talose-13C-1.
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Figure 1: General Workflow for D-(+)-Talose-13C-1 Stability Testing
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A general workflow for stability assessment.
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Factors Influencing Stability

Several factors can influence the stability of carbohydrates like D-(+)-Talose-13C-1:

o Temperature: As indicated by the stability data, lower temperatures significantly extend the
shelf life of the compound, especially when in solution.[1][2]

o Moisture: Carbohydrates are hygroscopic and can be susceptible to hydrolysis. Storing the
solid compound in a dry environment is crucial. The safety data sheet for D-Talose
recommends storing the container tightly closed in a dry, cool, and well-ventilated place.[6]

e pH: Extreme pH conditions can catalyze the degradation of sugars. When preparing
solutions, using buffers with a pH near neutral is advisable unless experimental conditions
require otherwise.

 Light: While not specifically mentioned for D-Talose, photodecomposition can be a concern
for some organic molecules. Storing the compound in a light-protected container is a good
practice.

Use In Research

D-(+)-Talose-13C-1 serves as a tracer for quantitation during drug development and for
studying metabolic pathways.[1][2][7] The incorporation of stable isotopes allows for the precise
tracing of molecules in biological systems.[8][9] The choice of a specifically labeled isotopomer,
such as D-(+)-Talose-13C-1, is critical for mechanistic studies where the fate of a particular
carbon atom is of interest.

The following diagram illustrates the logical relationship in applying D-(+)-Talose-13C-1 in a
typical metabolic study.
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Figure 2: Application of D-(+)-Talose-13C-1 in Metabolic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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